Cas no 1183262-68-1 (2-ethyl-1,3-benzoxazole-5-sulfonyl chloride)
2-Ethyl-1,3-benzoxazole-5-sulfonyl chloride is a sulfonylation reagent commonly employed in organic synthesis and pharmaceutical research. Its key advantages include high reactivity as a sulfonyl chloride derivative, enabling efficient introduction of the sulfonyl group into target molecules. The ethyl-substituted benzoxazole core enhances stability while maintaining favorable electrophilic properties for nucleophilic substitution reactions. This compound is particularly useful in the preparation of sulfonamides, sulfonate esters, and other sulfonyl-containing intermediates. Its well-defined structure ensures consistent performance in coupling reactions, making it a reliable choice for medicinal chemistry applications. The product is typically handled under anhydrous conditions to preserve its reactivity.
1183262-68-1 structure
Product Name:2-ethyl-1,3-benzoxazole-5-sulfonyl chloride
CAS No:1183262-68-1
MF:C9H8ClNO3S
MW:245.682720184326
CID:4575794
PubChem ID:60812524
Update Time:2025-05-28
2-ethyl-1,3-benzoxazole-5-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
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- 2-ethyl-1,3-benzoxazole-5-sulfonyl chloride
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- Inchi： 1S/C9H8ClNO3S/c1-2-9-11-7-5-6(15(10,12)13)3-4-8(7)14-9/h3-5H,2H2,1H3
- InChI Key： LKWUMIFXOVBJJM-UHFFFAOYSA-N
- SMILES： O1C2=CC=C(S(Cl)(=O)=O)C=C2N=C1CC
2-ethyl-1,3-benzoxazole-5-sulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B125523-10mg |
2-Ethyl-1,3-benzoxazole-5-sulfonyl Chloride |
1183262-68-1 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B125523-50mg |
2-Ethyl-1,3-benzoxazole-5-sulfonyl Chloride |
1183262-68-1 | 50mg |
$ 160.00 | 2022-06-07 | ||
| TRC | B125523-100mg |
2-Ethyl-1,3-benzoxazole-5-sulfonyl Chloride |
1183262-68-1 | 100mg |
$ 230.00 | 2022-06-07 | ||
| Alichem | A081004891-1g |
2-Ethylbenzo[d]oxazole-5-sulfonyl chloride |
1183262-68-1 | 98% | 1g |
$475.22 | 2023-09-04 | |
| Alichem | A081004891-5g |
2-Ethylbenzo[d]oxazole-5-sulfonyl chloride |
1183262-68-1 | 98% | 5g |
$1447.78 | 2023-09-04 | |
| Alichem | A081004891-10g |
2-Ethylbenzo[d]oxazole-5-sulfonyl chloride |
1183262-68-1 | 98% | 10g |
$2105.04 | 2023-09-04 | |
| Chemenu | CM413494-250mg |
2-ethyl-1,3-benzoxazole-5-sulfonyl chloride |
1183262-68-1 | 95%+ | 250mg |
$269 | 2023-11-23 | |
| Chemenu | CM413494-500mg |
2-ethyl-1,3-benzoxazole-5-sulfonyl chloride |
1183262-68-1 | 95%+ | 500mg |
$499 | 2023-11-23 | |
| Chemenu | CM413494-1g |
2-ethyl-1,3-benzoxazole-5-sulfonyl chloride |
1183262-68-1 | 95%+ | 1g |
$666 | 2023-11-23 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1303860-250mg |
2-Ethyl-1,3-benzoxazole-5-sulfonyl chloride |
1183262-68-1 | 95% | 250mg |
￥2096.00 | 2024-08-09 |
2-ethyl-1,3-benzoxazole-5-sulfonyl chloride Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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